Cas no 1808557-71-2 (3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride)

• Product Name: 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride
• CAS No: 1808557-71-2
• MF: C₁₁H₁₃FN₂O₅S₂
• MW: 336.359723806381
• CID: 5920150
• PubChem ID: 99792848
• Update Time: 2025-10-30

3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z1827892554
• EN300-6623627
• 3-[(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride
• 1808557-71-2
• AKOS033603527
• 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride

• Inchi： 1S/C11H13FN2O5S2/c12-20(16,17)6-3-7-21(18,19)14-8-11(15)13-9-4-1-2-5-10(9)14/h1-2,4-5H,3,6-8H2,(H,13,15)
• InChI Key： DUVOFWTVXMTOTR-UHFFFAOYSA-N
• SMILES： S(CCCS(=O)(=O)F)(N1C2C=CC=CC=2NC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 336.02499203g/mol
• Monoisotopic Mass: 336.02499203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride

Comprehensive Overview of 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride (CAS No. 1808557-71-2)

3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride (CAS No. 1808557-71-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound, characterized by its unique tetrahydroquinoxaline core and sulfonyl fluoride functional groups, is increasingly being explored for its potential applications in targeted covalent inhibition and protein labeling. Researchers are particularly interested in its ability to form stable covalent bonds with nucleophilic amino acids, making it a valuable tool for studying enzyme mechanisms and designing novel therapeutics.

The growing interest in sulfonyl fluorides like 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride can be attributed to their compatibility with modern click chemistry and bioorthogonal chemistry techniques. These methodologies are pivotal in drug discovery, where the demand for selective and efficient probes is higher than ever. The compound's CAS No. 1808557-71-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its structural features, including the tetrahydroquinoxaline moiety, also suggest potential applications in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

In the context of AI-driven drug discovery, 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride stands out as a promising candidate for virtual screening and molecular docking studies. Computational chemists often leverage its sulfonyl fluoride reactivity to predict binding affinities with target proteins, a strategy aligned with the industry's shift toward fragment-based drug design. This approach is particularly relevant given the rising demand for covalent inhibitors in treating resistant diseases, a trend highlighted in recent publications and conferences.

Another area where CAS No. 1808557-71-2 is gaining traction is in the development of chemical probes for proteomics. The compound's ability to selectively modify cysteine residues makes it an attractive choice for activity-based protein profiling (ABPP), a technique widely used to identify active sites in complex biological systems. This aligns with the broader scientific community's focus on precision medicine and personalized therapeutics, where understanding protein function at a molecular level is critical.

From a synthetic chemistry perspective, the preparation of 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride involves innovative strategies to ensure high yield and purity. Recent advancements in flow chemistry and catalytic sulfonylation have streamlined its production, addressing the challenges associated with handling reactive intermediates. These improvements are crucial for scaling up laboratory-scale synthesis to meet the demands of industrial and academic collaborators.

Environmental and safety considerations are also paramount when working with sulfonyl fluorides. While 3-[(3-Oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)sulfonyl]propane-1-sulfonyl fluoride is not classified as hazardous under standard regulations, proper handling protocols are essential to minimize risks. This aspect is frequently discussed in online forums and safety guidelines, underscoring the importance of responsible research practices in chemical synthesis.

Looking ahead, the versatility of CAS No. 1808557-71-2 positions it as a key player in interdisciplinary research. Whether in drug discovery, chemical biology, or materials science, its unique properties continue to inspire innovative applications. As the scientific community delves deeper into covalent modification strategies, this compound is poised to remain at the forefront of transformative discoveries.